Cas no 1805678-90-3 (5-Bromo-2-(2-chloropropanoyl)benzaldehyde)

• Product Name: 5-Bromo-2-(2-chloropropanoyl)benzaldehyde
• CAS No: 1805678-90-3
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4975581
• Update Time: 2025-05-22

5-Bromo-2-(2-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-chloropropanoyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c1-6(12)10(14)9-3-2-8(11)4-7(9)5-13/h2-6H,1H3
• InChI Key： HRJBCVZLKKNJIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1

Additional information on 5-Bromo-2-(2-chloropropanoyl)benzaldehyde

5-Bromo-2-(2-chloropropanoyl)benzaldehyde: A Versatile Chemical Intermediate for Pharmaceutical and Material Applications

In the realm of organic chemistry, 5-Bromo-2-(2-chloropropanoyl)benzaldehyde (CAS No. 1805678-90-3) has emerged as a valuable building block for synthesizing complex molecules. This compound, characterized by its brominated benzaldehyde core and chloropropanoyl side chain, offers unique reactivity patterns that make it indispensable in modern chemical research and industrial applications.

The molecular structure of 5-Bromo-2-(2-chloropropanoyl)benzaldehyde combines three functional groups: an aromatic aldehyde, a bromine substituent at the 5-position, and a 2-chloropropanoyl group at the ortho position. This trifecta of reactive sites enables diverse chemical transformations, particularly in pharmaceutical intermediate synthesis and material science applications. Recent studies highlight its growing importance in developing novel small molecule drugs and functional materials.

From a synthetic chemistry perspective, the bromobenzaldehyde derivative serves as an excellent precursor for cross-coupling reactions. The bromine atom readily participates in palladium-catalyzed couplings, while the aldehyde group offers opportunities for nucleophilic additions and condensation reactions. The chloropropanoyl moiety introduces additional versatility, allowing for further functionalization through substitution or elimination pathways.

In pharmaceutical research, 5-Bromo-2-(2-chloropropanoyl)benzaldehyde has gained attention for its potential in creating kinase inhibitors and receptor modulators. Its structural features align well with current trends in targeted drug discovery, particularly in oncology and inflammatory disease research. The compound's ability to serve as a scaffold for heterocyclic compound synthesis makes it valuable for medicinal chemistry programs worldwide.

The material science community has also recognized the utility of this brominated aromatic aldehyde. Researchers are exploring its incorporation into organic electronic materials, where its electron-withdrawing groups and planar structure contribute to desirable charge transport properties. Potential applications include organic semiconductors and photovoltaic materials, aligning with the growing demand for sustainable energy solutions.

From a commercial availability standpoint, 5-Bromo-2-(2-chloropropanoyl)benzaldehyde is typically supplied as a high-purity crystalline solid with excellent shelf stability. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure maintained reactivity for extended periods. The compound's synthetic accessibility from commercially available starting materials contributes to its growing popularity in both academic and industrial settings.

Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for brominated benzaldehyde derivatives. Researchers are developing catalytic methods to reduce waste generation and improve atom economy in the production of compounds like 5-Bromo-2-(2-chloropropanoyl)benzaldehyde. These efforts align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis.

The analytical characterization of 5-Bromo-2-(2-chloropropanoyl)benzaldehyde typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm both the compound's identity and its suitability for sensitive applications. The distinct 1H NMR signals from the aldehyde proton and the methyl group on the chloropropanoyl moiety serve as characteristic fingerprints for quality control purposes.

Looking toward future applications, 5-Bromo-2-(2-chloropropanoyl)benzaldehyde shows promise in emerging areas such as covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). Its ability to participate in both condensation reactions (via the aldehyde) and coordinate to metal centers (through the carbonyl and halogen atoms) makes it an intriguing candidate for designing novel porous materials with tailored properties.

For researchers working with 5-Bromo-2-(2-chloropropanoyl)benzaldehyde, proper handling procedures are essential despite its non-classified status. Standard laboratory precautions including the use of personal protective equipment and adequate ventilation are recommended when handling this compound. Its stability profile suggests compatibility with most common organic solvents, though moisture-sensitive reactions may require anhydrous conditions.

The growing body of literature referencing 5-Bromo-2-(2-chloropropanoyl)benzaldehyde demonstrates its expanding role in chemical synthesis. Patent analyses reveal increasing incorporation of this multifunctional intermediate in intellectual property related to drug discovery and advanced materials. This trend suggests sustained interest and potential growth in demand for high-quality samples of this compound.

From a regulatory perspective, 5-Bromo-2-(2-chloropropanoyl)benzaldehyde currently falls outside major chemical control lists, making it accessible for research purposes across most jurisdictions. However, researchers should always verify local regulations before procurement or use, particularly when considering potential downstream applications that might involve controlled substances.

In conclusion, 5-Bromo-2-(2-chloropropanoyl)benzaldehyde (CAS 1805678-90-3) represents a strategically important chemical building block with demonstrated utility across multiple disciplines. Its unique combination of functional groups enables diverse synthetic transformations, while its stability and commercial availability make it practical for routine use. As research continues into novel applications for brominated aromatic compounds, this particular derivative is poised to maintain its relevance in cutting-edge chemical development.